
Application Notes and Protocols for DSTMS in
Optical Parametric Generation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DSTMS

Cat. No.: B6288764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-N,N-dimethylamino-4′-N′-methyl-stilbazolium 2,4,6-trimethylbenzenesulfonate (DSTMS) is an

organic nonlinear optical (NLO) crystal renowned for its exceptionally large second-order

nonlinear optical coefficients. This property makes it a highly efficient material for various

applications in nonlinear optics, most notably in the generation of high-power, broadband

Terahertz (THz) radiation through optical parametric generation (OPG) and difference

frequency generation (DFG). The unique characteristics of DSTMS allow for efficient

conversion of near-infrared laser light into the THz frequency range, opening up new

possibilities for spectroscopy, imaging, and material characterization. These application notes

provide an overview of the use of DSTMS in optical parametric generation, including its

material properties, experimental protocols, and safety considerations.

Key Applications of DSTMS in Optical Parametric
Generation
The primary application of DSTMS in the context of optical parametric generation is as a highly

efficient emitter of Terahertz (THz) radiation.[1] This is achieved through the process of optical

rectification, a second-order nonlinear optical phenomenon. The high nonlinear susceptibility of

DSTMS allows for efficient conversion of the energy from high-intensity, femtosecond near-

infrared laser pulses into single-cycle, high-field THz pulses.[2]
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The generated broadband THz radiation has numerous applications in scientific research and

drug development, including:

Terahertz Time-Domain Spectroscopy (THz-TDS): A powerful technique for characterizing

the low-frequency vibrational modes of molecules, making it valuable for identifying and

analyzing pharmaceuticals, explosives, and other chemical compounds.

Nonlinear THz Spectroscopy: The intense THz pulses generated by DSTMS can be used to

probe and control material properties on ultrafast timescales, enabling the study of nonlinear

responses in various materials.

Biomedical Imaging: THz radiation can penetrate many non-polar materials, offering a non-

invasive imaging modality with potential applications in medical diagnostics and quality

control of pharmaceuticals.

Quantitative Data
The performance of DSTMS in optical parametric generation is critically dependent on various

experimental parameters. The following tables summarize key quantitative data gathered from

multiple studies.

Table 1: Nonlinear Optical Properties of DSTMS

Property Value Wavelength (nm) Reference

Nonlinear Optical

Coefficient (d₁₁)
214 ± 20 pm/V 1900 [1]

Electro-optic

Coefficient (r₁₁)
37 pm/V 1900 [1]

Melting Point 250°C - [1]

Table 2: Terahertz Generation Performance of DSTMS
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Pumping Scheme
Conversion
Efficiency (Optical
to THz)

THz Bandwidth Reference

Simple Collinear

Scheme
1-3% 15 THz [1]

Cr:forsterite laser

pump (1.25 µm)
> 3% 0.1-8 THz [3]

Table 3: THz Conversion Efficiency vs. Pump Fluence

Pump Fluence
(mJ/cm²)

THz Conversion
Efficiency

Notes Reference

Low fluence regime Linear dependence
Expected for a 2nd

order nonlinear effect.
[4]

High fluence regime Saturation observed

Limited by three-

photon absorption

(3PA) and cascaded

optical rectification.

[4]

~4.0 -

Transmitted spectrum

of the optical pump

was measured at this

fluence.

[5]

Experimental Protocols
This section provides a generalized protocol for the generation of Terahertz (THz) radiation

using a DSTMS crystal via optical parametric generation (optical rectification).

I. Crystal Handling and Preparation
DSTMS crystals are delicate and require careful handling.
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Handling: Always handle the crystal by its edges using clean, powder-free gloves or

tweezers. Avoid touching the optical surfaces to prevent contamination and damage.[6][7]

Mounting: Secure the DSTMS crystal in a suitable mount that allows for precise angular

adjustment. The crystal should be mounted in a strain-free manner to avoid introducing any

mechanical stress, which can affect its optical properties. For very small crystals, specialized

micromanipulators may be necessary for precise positioning.[6][8]

Environment: Maintain a clean, low-humidity environment to prevent surface contamination

and degradation of the crystal.

II. Experimental Setup for THz Generation
A typical experimental setup for THz generation using DSTMS involves a high-power

femtosecond laser source, optical components for beam conditioning, the DSTMS crystal, and

a detection system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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